N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide
Overview
Description
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide, also known as Flumazenil, is a benzodiazepine antagonist that is used to reverse the effects of benzodiazepine overdose. It was first synthesized in the 1980s and has since been widely used in clinical settings. Flumazenil works by binding to the benzodiazepine receptor in the brain, which is responsible for the sedative effects of benzodiazepines.
Mechanism of Action
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide works by binding to the benzodiazepine receptor in the brain. This receptor is responsible for the sedative effects of benzodiazepines. When N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide binds to the receptor, it blocks the effects of benzodiazepines and reverses their sedative effects.
Biochemical and Physiological Effects:
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide has been shown to have minimal effects on the body's biochemistry and physiology. It does not affect heart rate, blood pressure, or respiration. However, it can cause dizziness, nausea, and headaches in some individuals.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide in lab experiments include its ability to reverse the effects of benzodiazepines and its minimal effects on the body's biochemistry and physiology. However, N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide has some limitations. It can only be used to study the effects of benzodiazepines on the brain and cannot be used to study other drugs or substances. Additionally, N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide can only be used in animal studies and cannot be used in human studies.
Future Directions
There are several future directions for research involving N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide. One direction is to study the long-term effects of benzodiazepine use on the brain and how N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide can be used to reverse these effects. Another direction is to study the effects of N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide on other drugs or substances that affect the benzodiazepine receptor. Finally, researchers can investigate the potential therapeutic uses of N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide for other conditions, such as anxiety disorders or depression.
Scientific Research Applications
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide has been used in scientific research to study the effects of benzodiazepines on the brain. It has been shown to reverse the sedative effects of benzodiazepines and can be used to study the role of the benzodiazepine receptor in the brain. N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide has also been used to study the effects of benzodiazepines on memory and learning.
properties
IUPAC Name |
N-(2-fluoro-5-methylphenyl)-5-methylthiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNOS/c1-8-3-4-11(14)12(5-8)15-13(16)10-6-9(2)17-7-10/h3-7H,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBIDXJVYGMRQIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)NC(=O)C2=CSC(=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluoro-5-methylphenyl)-5-methylthiophene-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-ethyl-N-[2-(4-fluorophenyl)ethyl]-3-thiophenecarboxamide](/img/structure/B4265278.png)
![1-(4-{4-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-1-piperazinyl}phenyl)ethanone](/img/structure/B4265315.png)
![methyl 2-({[6-bromo-2-(3-methylphenyl)-4-quinolinyl]carbonyl}amino)-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4265321.png)
![6-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]-2-(3-methylphenyl)-4-quinolinecarboxamide](/img/structure/B4265335.png)
![methyl 2-({[6-bromo-2-(3-methylphenyl)-4-quinolinyl]carbonyl}amino)-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4265338.png)
![6-bromo-N-[2-(3-chlorophenyl)ethyl]-2-(3-methylphenyl)-4-quinolinecarboxamide](/img/structure/B4265343.png)
![N-[4-(aminosulfonyl)benzyl]-6-bromo-2-(3-methylphenyl)-4-quinolinecarboxamide](/img/structure/B4265350.png)
